Cas no 752972-34-2 (1H-Cyclopenta[b]pyridine-2-carboxylicacid, octahydro-, (2S,4aS,7aS)-)
752972-34-2 structure
Product Name:1H-Cyclopenta[b]pyridine-2-carboxylicacid, octahydro-, (2S,4aS,7aS)-
CAS No:752972-34-2
MF:C9H15NO2
MW:169.220902681351
CID:561749
PubChem ID:45082684
Update Time:2025-04-19
1H-Cyclopenta[b]pyridine-2-carboxylicacid, octahydro-, (2S,4aS,7aS)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Cyclopenta[b]pyridine-2-carboxylicacid, octahydro-, (2S,4aS,7aS)-
- 1H-Cyclopenta[b]pyridine-2-carboxylicacid,octahydro-,(2S,4aS,7aS)-(9CI)
- (2S,4aS,7aS)-2,3,4,4a,5,6,7,7a-octahydro-1H-cyclopenta[b]pyridine-2-carboxylic acid
- (2S,4aS,7aS)-Octahydro-1H-cyclopenta[b]pyridine-2-carboxylic acid
- DTXSID50665325
- 752972-34-2
-
- Inchi: 1S/C9H15NO2/c11-9(12)8-5-4-6-2-1-3-7(6)10-8/h6-8,10H,1-5H2,(H,11,12)/t6-,7-,8-/m0/s1
- InChI Key: VMJPPYUFINHOCR-FXQIFTODSA-N
- SMILES: OC([C@@H]1CC[C@@H]2CCC[C@@H]2N1)=O
Computed Properties
- Exact Mass: 169.11035
- Monoisotopic Mass: 169.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3A^2
- XLogP3: -1.2
Experimental Properties
- PSA: 49.33
1H-Cyclopenta[b]pyridine-2-carboxylicacid, octahydro-, (2S,4aS,7aS)- Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
752972-34-2 (1H-Cyclopenta[b]pyridine-2-carboxylicacid, octahydro-, (2S,4aS,7aS)-) Related Products
- 1723-00-8((2R)-piperidine-2-carboxylic acid)
- 3060-46-6((2S)-4-methyl-2-(methylamino)pentanoic acid)
- 80828-13-3((2R,3aR,7aR)-rel-OctahydroIndole-2-carboxylic Acid)
- 4043-87-2(DL-Pipecolinic acid)
- 103201-78-1((2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid)
- 9002-01-1(Streptokinase)
- 99571-58-1(6-Methylpiperidine-2-carboxylic acid)
- 3105-95-1((2S)-piperidine-2-carboxylic acid)
- 535-75-1(Pipecolic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk